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Compound of Interest

Compound Name: Methyl 2-amino-5-iodobenzoate

Cat. No.: B184775 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

protection. Methyl 2-amino-5-iodobenzoate, a compound utilized in various research

applications, requires careful disposal in accordance with safety regulations. This guide

provides essential, step-by-step procedures for its safe disposal.

Hazard Profile and Safety Precautions
Methyl 2-amino-5-iodobenzoate is classified with the following hazards:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Before handling, it is crucial to be familiar with the precautionary statements outlined in the

Safety Data Sheet (SDS).[1][2] Always wear appropriate Personal Protective Equipment (PPE),

including chemical-resistant gloves, safety goggles, and a lab coat.[1] All handling should be

conducted in a well-ventilated area or a chemical fume hood.[1][2]

Step-by-Step Disposal Procedure
The primary method for the disposal of Methyl 2-amino-5-iodobenzoate is to consign it to a

licensed hazardous waste disposal company.[3][4] Do not dispose of this chemical down the
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drain or in regular trash.

Waste Collection:

Collect waste Methyl 2-amino-5-iodobenzoate, whether in solid form or in solution, in a

designated, properly labeled, and chemically compatible waste container.

The container must be kept tightly closed except when adding waste.[2]

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.[2]

Disposal of Empty Containers:

Thoroughly empty all contents from the original container.

The first rinse of the container with a suitable solvent (e.g., acetone or ethanol) must be

collected and disposed of as hazardous waste.[5]

For containers that held highly toxic chemicals, the first three rinses must be collected as

hazardous waste.[5]

After proper rinsing, the container can be disposed of according to institutional guidelines

for decontaminated lab waste.

Spill Management:

In the event of a spill, evacuate the area and ensure adequate ventilation.[6]

Wear appropriate PPE, including a respirator if necessary.

For minor spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a labeled hazardous waste container.[6]

For major spills, contact your institution's Environmental Health and Safety (EHS)

department immediately.[6]
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Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous

waste.

Arranging for Pickup:

Contact your institution's EHS department or a licensed chemical waste disposal

contractor to arrange for the pickup and disposal of the hazardous waste.

Ensure all waste containers are properly labeled with the chemical name and associated

hazards.

Quantitative Data Summary
Parameter Value Reference

CAS Number 77317-55-6 [1]

Molecular Formula C8H8INO2 [1]

Molecular Weight 277.06 g/mol [7]

Melting Point 83.0 to 87.0 °C

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Methyl
2-amino-5-iodobenzoate.
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Caption: Disposal workflow for Methyl 2-amino-5-iodobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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